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Compound of Interest

Compound Name: Bis(diethylamino)chlorophosphine

Cat. No.: B1222284

A Technical Guide to
Bis(diethylamino)chlorophosphine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of
Bis(diethylamino)chlorophosphine, a key reagent in synthetic chemistry. It details the

compound's chemical and physical properties, molecular structure, and provides an example of
its synthetic application.

Chemical and Physical Properties

Bis(diethylamino)chlorophosphine is a colorless to light yellow liquid.[1] It is sensitive to air
and moisture and is hygroscopic.[1] The following table summarizes its key quantitative data.
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Property Value

CAS Number 685-83-6[1][2][3][4]

Molecular Formula CsH20CIN2P[1][2][3][4]

Linear Formula [(C2H5)2N]2PCI[2][5]

Molecular Weight 210.68 g/mol [1][2][3]1[5]

Boiling Point 55-57 °C at 0.2 mmHg[1][5]
Density 1.002 g/mL at 25 °C[1][5][6]
Refractive Index n20/D 1.4895[1][5][6]

Flash Point 101 °C (214 °F)[1][5]

Solubility Sparingly soluble in chloroform[1]

Molecular Structure

The molecular structure of Bis(diethylamino)chlorophosphine consists of a central
phosphorus atom bonded to a chlorine atom and two diethylamino groups.
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Caption: Molecular structure of Bis(diethylamino)chlorophosphine.

Experimental Protocols
Synthesis of Bis(diethylamino)chlorophosphine
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A common laboratory-scale synthesis involves the reaction of phosphorus trichloride with
diethylamine.[7]

Reaction: 4 (CzHs)2NH + PClz - [(C2H5)2N]2PCl + 2 (C2H5)2NH2Cl

Procedure: This reaction is typically carried out in an inert solvent under an inert atmosphere
(e.g., nitrogen or argon) due to the sensitivity of the reactants and products to air and moisture.
Diethylamine is slowly added to a cooled solution of phosphorus trichloride. The reaction
mixture is then stirred for a specified period, and the resulting diethylammonium chloride salt is
removed by filtration. The solvent is evaporated from the filtrate, and the crude product is
purified by vacuum distillation to yield pure Bis(diethylamino)chlorophosphine.

Application in the Synthesis of 1,2-
bis(dichlorophosphino)benzene

Bis(diethylamino)chlorophosphine serves as a precursor in the synthesis of various
organophosphorus compounds. One notable application is the synthesis of 1,2-
bis(dichlorophosphino)benzene, a ligand used in coordination chemistry.[7] The following
workflow illustrates this multi-step synthesis.
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Starting Materials
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Caption: Synthesis of 1,2-bis(dichlorophosphino)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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